Cas no 88948-29-2 (4,4-dimethyl-1-(1-methylcyclopropyl)pentane-1,3-dione)

• Product Name: 4,4-dimethyl-1-(1-methylcyclopropyl)pentane-1,3-dione
• CAS No: 88948-29-2
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 618835
• PubChem ID: 71320826
• Update Time: 2025-04-19

4,4-dimethyl-1-(1-methylcyclopropyl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 4,4-dimethyl-1-(1-methylcyclopropyl)-
• 4,4-dimethyl-1-(1-methylcyclopropyl)pentane-1,3-dione
• 1-(1-methylcyclopropan-1-yl)-4,4-dimethyl-1,3-pentanedione
• 88948-29-2
• AKOS018865027
• EN300-1126704
• DTXSID30750703

• Inchi： 1S/C11H18O2/c1-10(2,3)8(12)7-9(13)11(4)5-6-11/h5-7H2,1-4H3
• InChI Key： QJFXIQDXZBSHGU-UHFFFAOYSA-N
• SMILES： O=C(CC(C(C)(C)C)=O)C1(C)CC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds